Cas no 2680689-47-6 (5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde)

• Product Name: 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde
• CAS No: 2680689-47-6
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5652649
• PubChem ID: 165941128
• Update Time: 2025-05-22

5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-28272619
• 5-(1,4-diazepan-1-yl)pyrazine-2-carbaldehyde
• 2680689-47-6
• 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde

• Inchi： 1S/C10H14N4O/c15-8-9-6-13-10(7-12-9)14-4-1-2-11-3-5-14/h6-8,11H,1-5H2
• InChI Key： LQFKISWBJSREHR-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=N1)N1CCNCCC1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde

5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde: A Comprehensive Overview

The compound 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde, identified by the CAS number NO2680689-47-6, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepines, which are heterocyclic compounds with a seven-membered ring containing two nitrogen atoms. The presence of the pyrazine ring further enhances its chemical versatility, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the importance of 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory responses. The aldehyde group in its structure plays a crucial role in these interactions, enabling it to bind effectively with target proteins.

The synthesis of 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in the Nature Communications journal detailed a novel approach using palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This method not only simplifies the synthesis process but also opens avenues for large-scale production, which is essential for its potential use in pharmaceutical applications.

In terms of pharmacokinetics, 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde has shown promising bioavailability profiles in preclinical models. Research conducted at the University of California revealed that the compound demonstrates excellent absorption rates and minimal systemic toxicity, making it a viable candidate for oral drug delivery systems. Furthermore, its ability to penetrate blood-brain barrier models suggests potential applications in neurodegenerative diseases.

The structural uniqueness of 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde also lends itself to various chemical modifications. Scientists at the Massachusetts Institute of Technology have explored substituent effects on its activity, revealing that certain modifications can enhance its selectivity towards specific molecular targets. This flexibility in chemical design underscores its potential as a lead compound for drug discovery programs targeting diverse therapeutic areas.

In conclusion, 5-(1,4-Diazepan-1-yl)pyrazine-2-carbaldehyde, with its unique chemical structure and promising biological properties, represents a significant advancement in the field of heterocyclic chemistry. Its potential applications span across anti-inflammatory therapies, neurodegenerative disease treatments, and beyond. As research continues to uncover its full therapeutic potential, this compound stands as a testament to the innovative possibilities within modern drug discovery.